2-(2-((4-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[2-[(4-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]-N-(2-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H18FN3O2S2/c1-27-17-5-3-2-4-16(17)23-18(25)10-15-11-19(26)24-20(22-15)28-12-13-6-8-14(21)9-7-13/h2-9,11H,10,12H2,1H3,(H,23,25)(H,22,24,26)
• InChI Key: JKPLOGPNLFUCIQ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O2S2
• Molecular Weight: 415.5 g/mol

Description

2-(2-((4-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C20H18FN3O2S2 and its molecular weight is 415.5. The purity is usually 95%.
BenchChem offers high-quality 2-(2-((4-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2-(methylthio)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-((4-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(2-(methylthio)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Fluorinated Compounds in Medicinal Chemistry

Fluorinated compounds, such as those related to fluorobenzyl and fluorophenyl groups, are significant in the development of diagnostic and therapeutic agents. For instance, fluorine-18 labeled compounds are pivotal in Positron Emission Tomography (PET) imaging for diagnosing diseases like cancer and neurological disorders due to their favorable nuclear properties and the ability to track biochemical processes in vivo. The synthesis and application of fluorine-containing radiotracers, as demonstrated by Fujinaga et al. (2018), highlights the role of fluorinated compounds in neuroinflammation imaging through PET scans (Fujinaga et al., 2018).

Anticancer Activity

Compounds with a thioacetamide group and pyrimidine derivatives have been extensively studied for their anticancer properties. For example, Kerru et al. (2019) explored thienopyrimidine linked rhodanine derivatives, showing significant antimicrobial and potential anticancer activity due to their ability to interact with various biological targets (Kerru et al., 2019). This suggests that compounds with similar structural features might be valuable in designing new anticancer agents.